(S)-N,N'-Didecyl-2-((4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)amino)pentanediamide
(S)-N,N'-Didecyl-2-((4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)amino)pentanediamide
Brand Name:
Vulcanchem
CAS No.:
136181-93-6
VCID:
VC0149180
InChI:
InChI=1S/C40H64N10O3/c1-4-6-8-10-12-14-16-18-26-43-34(51)25-24-33(39(53)44-27-19-17-15-13-11-9-7-5-2)47-38(52)30-20-22-32(23-21-30)50(3)29-31-28-45-37-35(46-31)36(41)48-40(42)49-37/h20-23,28,33H,4-19,24-27,29H2,1-3H3,(H,43,51)(H,44,53)(H,47,52)(H4,41,42,45,48,49)/t33-/m0/s1
SMILES:
CCCCCCCCCCNC(=O)CCC(C(=O)NCCCCCCCCCC)NC(=O)C1=CC=C(C=C1)N(C)CC2=CN=C3C(=N2)C(=NC(=N3)N)N
Molecular Formula:
C40H64N10O3
Molecular Weight:
733 g/mol
(S)-N,N'-Didecyl-2-((4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)amino)pentanediamide
CAS No.: 136181-93-6
Main Products
VCID: VC0149180
Molecular Formula: C40H64N10O3
Molecular Weight: 733 g/mol
| CAS No. | 136181-93-6 |
|---|---|
| Product Name | (S)-N,N'-Didecyl-2-((4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)amino)pentanediamide |
| Molecular Formula | C40H64N10O3 |
| Molecular Weight | 733 g/mol |
| IUPAC Name | (2S)-N,N'-didecyl-2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanediamide |
| Standard InChI | InChI=1S/C40H64N10O3/c1-4-6-8-10-12-14-16-18-26-43-34(51)25-24-33(39(53)44-27-19-17-15-13-11-9-7-5-2)47-38(52)30-20-22-32(23-21-30)50(3)29-31-28-45-37-35(46-31)36(41)48-40(42)49-37/h20-23,28,33H,4-19,24-27,29H2,1-3H3,(H,43,51)(H,44,53)(H,47,52)(H4,41,42,45,48,49)/t33-/m0/s1 |
| Standard InChIKey | JHUNGZQPXRVEDL-XIFFEERXSA-N |
| Isomeric SMILES | CCCCCCCCCCNC(=O)CC[C@@H](C(=O)NCCCCCCCCCC)NC(=O)C1=CC=C(C=C1)N(C)CC2=CN=C3C(=N2)C(=NC(=N3)N)N |
| SMILES | CCCCCCCCCCNC(=O)CCC(C(=O)NCCCCCCCCCC)NC(=O)C1=CC=C(C=C1)N(C)CC2=CN=C3C(=N2)C(=NC(=N3)N)N |
| Canonical SMILES | CCCCCCCCCCNC(=O)CCC(C(=O)NCCCCCCCCCC)NC(=O)C1=CC=C(C=C1)N(C)CC2=CN=C3C(=N2)C(=NC(=N3)N)N |
| Synonyms | methotrexate-N,N'-bis(decylamide) MTX bis(decylamide) |
| PubChem Compound | 131940 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume